Ethylhexyl triazone
Ethylhexyl triazone
Brand Name:
Vulcanchem
CAS No.:
116244-12-3
VCID:
VC0056116
InChI:
InChI=1S/C48H66N6O6/c1-7-13-16-34(10-4)31-58-43(55)37-19-25-40(26-20-37)49-46-52-47(50-41-27-21-38(22-28-41)44(56)59-32-35(11-5)17-14-8-2)54-48(53-46)51-42-29-23-39(24-30-42)45(57)60-33-36(12-6)18-15-9-3/h19-30,34-36H,7-18,31-33H2,1-6H3,(H3,49,50,51,52,53,54)
SMILES:
CCCCC(CC)COC(=O)C1=CC=C(C=C1)NC2=NC(=NC(=N2)NC3=CC=C(C=C3)C(=O)OCC(CC)CCCC)NC4=CC=C(C=C4)C(=O)OCC(CC)CCCC
Molecular Formula:
C48H66N6O6
Molecular Weight:
823.1 g/mol
Ethylhexyl triazone
CAS No.: 116244-12-3
Main Products
VCID: VC0056116
Molecular Formula: C48H66N6O6
Molecular Weight: 823.1 g/mol
| CAS No. | 116244-12-3 |
|---|---|
| Product Name | Ethylhexyl triazone |
| Molecular Formula | C48H66N6O6 |
| Molecular Weight | 823.1 g/mol |
| IUPAC Name | 2-ethylhexyl 4-[[4,6-bis[4-(2-ethylhexoxycarbonyl)anilino]-1,3,5-triazin-2-yl]amino]benzoate |
| Standard InChI | InChI=1S/C48H66N6O6/c1-7-13-16-34(10-4)31-58-43(55)37-19-25-40(26-20-37)49-46-52-47(50-41-27-21-38(22-28-41)44(56)59-32-35(11-5)17-14-8-2)54-48(53-46)51-42-29-23-39(24-30-42)45(57)60-33-36(12-6)18-15-9-3/h19-30,34-36H,7-18,31-33H2,1-6H3,(H3,49,50,51,52,53,54) |
| Standard InChIKey | JGUMTYWKIBJSTN-UHFFFAOYSA-N |
| SMILES | CCCCC(CC)COC(=O)C1=CC=C(C=C1)NC2=NC(=NC(=N2)NC3=CC=C(C=C3)C(=O)OCC(CC)CCCC)NC4=CC=C(C=C4)C(=O)OCC(CC)CCCC |
| Canonical SMILES | CCCCC(CC)COC(=O)C1=CC=C(C=C1)NC2=NC(=NC(=N2)NC3=CC=C(C=C3)C(=O)OCC(CC)CCCC)NC4=CC=C(C=C4)C(=O)OCC(CC)CCCC |
| Synonyms | ethylhexyl triazone octyl triazone |
| PubChem Compound | 159201 |
| Last Modified | Nov 11 2021 |
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